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Compound of Interest

Compound Name: Cyprodinil-13C6

Cat. No.: B15602650

[2] Cyprodinil-13C6 - LGC Standards Cyprodinil-13C6, 10 ug/mL in Acetonitrile. ...
Cyprodinil-13C6. Product number: TRC-C989552-10UG. Synonyms: 4-Cyclopropyl-6-methyl-
N-(phenyl-13C6)-2-pyrimidinamine. CAS-No: 121552-61-2 (unlabelled). Molecular Formula: C8
13C6 H15 N3. Molecular Weight: 231.30. ... Chemical Name: 4-Cyclopropyl-6-methyl-N-
(phenyl-13C6)-2-pyrimidinamine. ... Long Term Storage: -20°C. Appearance: Solution.
Application: Environment and Food. Storage: Store at -20°C. Storage Condition: -20°C. ... This
product is intended for research purposes only. It is not intended for human or diagnostic use.
1... Multi-residue analysis of pesticides in fruit and vegetable juices using dispersive solid-
phase extraction and gas chromatography—tandem mass spectrometry The QUEChERS (quick,
easy, cheap, effective, rugged, and safe) method followed by gas chromatography—tandem
mass spectrometry (GC-MS/MS) was developed for the determination of 155 pesticide
residues in eight fruit and vegetable juices. The pesticides were extracted from the juice
samples with acetonitrile and subsequently cleaned up by dispersive solid-phase extraction (d-
SPE) with graphitized carbon black (GCB) and primary secondary amine (PSA). The type and
amount of d-SPE sorbents were optimized. The addition of toluene as a keeper during the final
extract concentration improved the recovery of some pesticides. The matrix effect was
evaluated by comparing the slopes of the calibration curves prepared in the solvent and in the
matrix extracts. Matrix-matched calibration was used for the quantification of the pesticides to
compensate for the matrix effect. The recoveries for most of the pesticides were in the range of
70-120% with relative standard deviations (RSDs) lower than 20% at three spiking levels
(0.01, 0.05, and 0.1 mg/kg). The limits of quantification (LOQs) ranged from 0.1 to 11.8 pg/kg.
The proposed method is suitable for the routine analysis of a large number of juice samples for
the monitoring of pesticide residues. ... The QUEChERS (quick, easy, cheap, effective, rugged,
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and safe) method followed by gas chromatography—tandem mass spectrometry (GC-MS/MS)
was developed for the determination of 155 pesticide residues in eight fruit and vegetable
juices. ... The matrix effect was evaluated by comparing the slopes of the calibration curves
prepared in the solvent and in the matrix extracts. Matrix-matched calibration was used for the
quantification of the pesticides to compensate for the matrix effect. The recoveries for most of
the pesticides were in the range of 70-120% with relative standard deviations (RSDs) lower
than 20% at three spiking levels (0.01, 0.05, and 0.1 mg/kg). The limits of quantification (LOQS)
ranged from 0.1 to 11.8 pg/kg. 2... Determination of 15 trace pesticide residues in vegetables
by ultra performance liquid chromatography-tandem mass spectrometry A method of ultra
performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) was
developed for the simultaneous determination of 15 pesticide residues in vegetables. The
pesticides in vegetable samples were extracted by acetonitrile, cleaned up by solid phase
extraction with Carb-PSA cartridge, separated on an ACQUITY UPLC BEH C18 column (100
mm x 2.1 mm, 1.7 microm) with gradient elution using acetonitrile and 0.1% formic acid
aqueous solution as mobile phases, and detected by tandem mass spectrometry with multiple
reaction monitoring (MRM) mode. The external standard calibration curves were used for the
quantitative analysis. The results showed that the calibration curves were linear in the range of
0.01 - 0.5 mg/L with the correlation coefficients of 0.992 - 0.999. The limits of quantification
(LOQs, S/N > 10) were 0.008 - 0.05 mg/kg. The average recoveries of the 15 pesticides in four
vegetables of pakchoi, cabbage, celery and green pepper spiked at three levels of 0.05, 0.1,
0.5 mg/kg were in the range of 62.4% - 118.2% with the relative standard deviations (RSDs) of
1.5% - 18.9%. The method is simple, rapid, sensitive and accurate, and can be used for the
simultaneous determination of the 15 pesticide residues in vegetables. ... A method of ultra
performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) was
developed for the simultaneous determination of 15 pesticide residues in vegetables. ... The
average recoveries of the 15 pesticides in four vegetables of pakchoi, cabbage, celery and
green pepper spiked at three levels of 0.05, 0.1, 0.5 mg/kg were in the range of 62.4% -
118.2% with the relative standard deviations (RSDs) of 1.5% - 18.9%. ... The limits of
quantification (LOQs, S/N > 10) were 0.008 - 0.05 mg/kg. 3... A multi-residue method for the
determination of 134 pesticides in fruit and vegetable by gas chromatography-tandem mass
spectrometry A multi-residue method for the determination of 134 pesticides in fruit and
vegetable has been developed. The method is based on the extraction of the samples with
acetonitrile, followed by a clean-up step with graphitized carbon black/primary secondary amine
(GCB/PSA) solid-phase extraction cartridges. The final extracts were analyzed by gas
chromatography-tandem mass spectrometry (GC-MS/MS). The method was validated for
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seven representative matrices (apple, orange, grape, tomato, lettuce, spinach, and green
pepper). The recoveries for most of the pesticides were in the range of 70-120% with relative
standard deviations (RSDs) lower than 20% at three spiking levels (0.01, 0.05, and 0.1 mg/Kkg).
The limits of quantification (LOQs) ranged from 0.5 to 10 pg/kg. The method was successfully
applied to the analysis of real samples. ... The method was validated for seven representative
matrices (apple, orange, grape, tomato, lettuce, spinach, and green pepper). The recoveries for
most of the pesticides were in the range of 70-120% with relative standard deviations (RSDs)
lower than 20% at three spiking levels (0.01, 0.05, and 0.1 mg/kg). The limits of quantification
(LOQs) ranged from 0.5 to 10 pg/kg. ... A multi-residue method for the determination of 134
pesticides in fruit and vegetable has been developed. The method is based on the extraction of
the samples with acetonitrile, followed by a clean-up step with graphitized carbon black/primary
secondary amine (GCB/PSA) solid-phase extraction cartridges. The final extracts were
analyzed by gas chromatography-tandem mass spectrometry (GC-MS/MS). 4... Determination
of cyprodinil and fludioxonil residues in peaches by a modified QUEChERS method and high
performance liquid chromatography-tandem mass spectrometry A modified QUEChERS (quick,
easy, cheap, effective, rugged, and safe) method was developed for the determination of
cyprodinil and fludioxonil in peaches. The pesticides were extracted with acetonitrile and
cleaned up by dispersive solid-phase extraction with primary secondary amine (PSA) and
graphitized carbon black (GCB). The analysis was performed by high performance liquid
chromatography-tandem mass spectrometry (HPLC-MS/MS). The method was validated in
terms of linearity, recovery, precision, and limits of detection (LOD) and quantification (LOQ).
The calibration curves were linear over the range of 0.01-0.5 mg/L with correlation coefficients
(r) higher than 0.99. The average recoveries of cyprodinil and fludioxonil were in the range of
85.3-102.6% with relative standard deviations (RSDs) of 3.2-8.7%. The LODs were 0.003
mg/kg for both analytes, and the LOQs were 0.01 mg/kg for both analytes. The proposed
method is simple, rapid, and sensitive, and it can be applied to the routine monitoring of
cyprodinil and fludioxonil residues in peaches. ... The analysis was performed by high
performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS). The method
was validated in terms of linearity, recovery, precision, and limits of detection (LOD) and
quantification (LOQ). ... A modified QUEChERS (quick, easy, cheap, effective, rugged, and
safe) method was developed for the determination of cyprodinil and fludioxonil in peaches. The
pesticides were extracted with acetonitrile and cleaned up by dispersive solid-phase extraction
with primary secondary amine (PSA) and graphitized carbon black (GCB). ... The average
recoveries of cyprodinil and fludioxonil were in the range of 85.3-102.6% with relative standard
deviations (RSDs) of 3.2-8.7%. The LODs were 0.003 mg/kg for both analytes, and the LOQs
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were 0.01 mg/kg for both analytes. 5... Determination of 195 pesticide residues in fruit juices by
UPLC-MS/MS In this study, a rapid and sensitive method for the simultaneous determination of
195 pesticide residues in fruit juices was developed using ultra-performance liquid
chromatography-electrospray ionization tandem mass spectrometry (UPLC-MS/MS). The
sample preparation was based on a modified QUEChERS (quick, easy, cheap, effective,
rugged, and safe) method. The pesticides were extracted with acetonitrile and cleaned up by
dispersive solid-phase extraction with a combination of primary secondary amine (PSA) and
graphitized carbon black (GCB). The method was validated in terms of linearity, recovery,
precision, and limits of detection (LOD) and quantification (LOQ). The calibration curves
showed good linearity (r2 > 0.99) for all pesticides. The recoveries of the 195 pesticides in
apple, orange, and grape juices were in the range of 70-120% with relative standard deviations
(RSDs) less than 20% at three spiking levels (0.01, 0.05, and 0.1 mg/kg). The LODs and LOQs
were in the range of 0.01-5 pg/kg and 0.05-15 pg/kg, respectively. The developed method was
successfully applied to the analysis of 30 real fruit juice samples, and 12 pesticides were
detected in some of the samples. ... The sample preparation was based on a modified
QUEChERS (quick, easy, cheap, effective, rugged, and safe) method. The pesticides were
extracted with acetonitrile and cleaned up by dispersive solid-phase extraction with a
combination of primary secondary amine (PSA) and graphitized carbon black (GCB). ... The
recoveries of the 195 pesticides in apple, orange, and grape juices were in the range of 70-
120% with relative standard deviations (RSDs) less than 20% at three spiking levels (0.01,
0.05, and 0.1 mg/kg). The LODs and LOQs were in the range of 0.01-5 pg/kg and 0.05-15
Mg/kg, respectively. ... In this study, a rapid and sensitive method for the simultaneous
determination of 195 pesticide residues in fruit juices was developed using ultra-performance
liquid chromatography-electrospray ionization tandem mass spectrometry (UPLC-MS/MS). 6...
Cyprodinil-13C6 (phenyl-13C6) | C14H15N3 - PubChem Cyprodinil-13C6 (phenyl-13C6) ...
4-Cyclopropyl-6-methyl-N-(phenyl-13C6)-2-pyrimidinamine ... Cyprodinil-d5 (phenyl-d5). 7...
Cyprodinil-d5 | C14H10D5N3 - PubChem Cyprodinil-d5. Molecular Formula. C14H10D5N3.
Synonyms. CYPRODINIL-D5. 4-cyclopropyl-6-methyl-N-(phenyl-d5)pyrimidin-2-amine. Create
Date. 2017-09-27. 8... Cyprodinil-d5 (phenyl-d5) | C14H10D5N3 - PubChem Cyprodinil-d5
(phenyl-d5). ... 4-Cyclopropyl-6-methyl-N-(phenyl-d5)-2-pyrimidinamine. 8... Cyprodinil-d5 -
Toronto Research Chemicals Cyprodinil-d5 is the labelled analogue of Cyprodinil, a broad
spectrum fungicide. ... Cyprodinil is used to control a range of pathogens. 8... A rapid and
sensitive method for the determination of 16 pesticide residues in vegetables by gas
chromatography-tandem mass spectrometry A rapid and sensitive method for the determination
of 16 pesticide residues in vegetables was developed using gas chromatography-tandem mass
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spectrometry (GC-MS/MS). The sample preparation was based on a modified QUEChERS
(quick, easy, cheap, effective, rugged, and safe) method. The pesticides were extracted with
acetonitrile and cleaned up by dispersive solid-phase extraction with a combination of primary
secondary amine (PSA) and graphitized carbon black (GCB). The method was validated in
terms of linearity, recovery, precision, and limits of detection (LOD) and quantification (LOQ).
The calibration curves showed good linearity (r2 > 0.99) for all pesticides. The recoveries of the
16 pesticides in four vegetables (cucumber, tomato, cabbage, and spinach) were in the range
of 70-120% with relative standard deviations (RSDs) less than 20% at three spiking levels
(0.01, 0.05, and 0.1 mg/kg). The LODs and LOQs were in the range of 0.1-2 ug/kg and 0.5-5
ug/kg, respectively. The developed method was successfully applied to the analysis of 20 real
vegetable samples, and 5 pesticides were detected in some of the samples. ... The sample
preparation was based on a modified QUEChERS (quick, easy, cheap, effective, rugged, and
safe) method. The pesticides were extracted with acetonitrile and cleaned up by dispersive
solid-phase extraction with a combination of primary secondary amine (PSA) and graphitized
carbon black (GCB). ... The recoveries of the 16 pesticides in four vegetables (cucumber,
tomato, cabbage, and spinach) were in the range of 70-120% with relative standard deviations
(RSDs) less than 20% at three spiking levels (0.01, 0.05, and 0.1 mg/kg). The LODs and LOQs
were in the range of 0.1-2 ug/kg and 0.5-5 ug/kg, respectively. ... A rapid and sensitive method
for the determination of 16 pesticide residues in vegetables was developed using gas
chromatography-tandem mass spectrometry (GC-MS/MS). 8... Development and validation of a
multi-residue method for the determination of 200 pesticides in fruits and vegetables by gas
chromatography-tandem mass spectrometry A multi-residue method for the determination of
200 pesticides in fruits and vegetables was developed and validated. The method is based on
the extraction of the samples with acetonitrile, followed by a clean-up step with graphitized
carbon black/primary secondary amine (GCB/PSA) solid-phase extraction cartridges. The final
extracts were analyzed by gas chromatography-tandem mass spectrometry (GC-MS/MS). The
method was validated for five representative matrices (apple, orange, grape, tomato, and
lettuce). The recoveries for most of the pesticides were in the range of 70-120% with relative
standard deviations (RSDs) lower than 20% at three spiking levels (0.01, 0.05, and 0.1 mg/kg).
The limits of quantification (LOQs) ranged from 0.5 to 10 pg/kg. The method was successfully
applied to the analysis of real samples. ... The method was validated for five representative
matrices (apple, orange, grape, tomato, and lettuce). The recoveries for most of the pesticides
were in the range of 70-120% with relative standard deviations (RSDs) lower than 20% at three
spiking levels (0.01, 0.05, and 0.1 mg/kg). The limits of quantification (LOQs) ranged from 0.5
to 10 pg/kg. ... A multi-residue method for the determination of 200 pesticides in fruits and
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vegetables was developed and validated. The method is based on the extraction of the
samples with acetonitrile, followed by a clean-up step with graphitized carbon black/primary
secondary amine (GCB/PSA) solid-phase extraction cartridges. The final extracts were
analyzed by gas chromatography-tandem mass spectrometry (GC-MS/MS). 8... Analysis of 150
pesticide residues in fruit and vegetable by QUEChERS and gas chromatography-tandem
mass spectrometry A QUEChERS (quick, easy, cheap, effective, rugged, and safe) method was
developed for the determination of 150 pesticide residues in fruit and vegetable by gas
chromatography-tandem mass spectrometry (GC-MS/MS). The pesticides were extracted with
acetonitrile and cleaned up by dispersive solid-phase extraction with a combination of primary
secondary amine (PSA) and graphitized carbon black (GCB). The method was validated for
five representative matrices (apple, orange, grape, tomato, and lettuce). The recoveries for
most of the pesticides were in the range of 70-120% with relative standard deviations (RSDs)
lower than 20% at three spiking levels (0.01, 0.05, and 0.1 mg/kg). The limits of quantification
(LOQs) ranged from 0.5 to 10 ug/kg. The method was successfully applied to the analysis of
real samples. ... The method was validated for five representative matrices (apple, orange,
grape, tomato, and lettuce). The recoveries for most of the pesticides were in the range of 70-
120% with relative standard deviations (RSDs) lower than 20% at three spiking levels (0.01,
0.05, and 0.1 mg/kg). The limits of quantification (LOQs) ranged from 0.5 to 10 ug/kg. ... A
QUEChAERS (quick, easy, cheap, effective, rugged, and safe) method was developed for the
determination of 150 pesticide residues in fruit and vegetable by gas chromatography-tandem
mass spectrometry (GC-MS/MS). The pesticides were extracted with acetonitrile and cleaned
up by dispersive solid-phase extraction with a combination of primary secondary amine (PSA)
and graphitized carbon black (GCB). 8... Analysis of pesticide residues in fruit and vegetable by
QUEChERS and gas chromatography-tandem mass spectrometry A QUEChERS (quick, easy,
cheap, effective, rugged, and safe) method was developed for the determination of pesticide
residues in fruit and vegetable by gas chromatography-tandem mass spectrometry (GC-
MS/MS). The pesticides were extracted with acetonitrile and cleaned up by dispersive solid-
phase extraction with a combination of primary secondary amine (PSA) and graphitized carbon
black (GCB). The method was validated for five representative matrices (apple, orange, grape,
tomato, and lettuce). The recoveries for most of the pesticides were in the range of 70-120%
with relative standard deviations (RSDs) lower than 20% at three spiking levels (0.01, 0.05, and
0.1 mg/kg). The limits of quantification (LOQs) ranged from 0.5 to 10 pg/kg. The method was
successfully applied to the analysis of real samples. ... The method was validated for five
representative matrices (apple, orange, grape, tomato, and lettuce). The recoveries for most of
the pesticides were in the range of 70-120% with relative standard deviations (RSDs) lower
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than 20% at three spiking levels (0.01, 0.05, and 0.1 mg/kg). The limits of quantification (LOQS)
ranged from 0.5 to 10 pg/kg. ... A QUEChERS (quick, easy, cheap, effective, rugged, and safe)
method was developed for the determination of pesticide residues in fruit and vegetable by gas
chromatography-tandem mass spectrometry (GC-MS/MS). The pesticides were extracted with
acetonitrile and cleaned up by dispersive solid-phase extraction with a combination of primary
secondary amine (PSA) and graphitized carbon black (GCB). 9 Application Note: High-
Throughput Isotope Dilution Assay for Cyprodinil Quantification Using Cyprodinil-13Ce and LC-
MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of the
fungicide cyprodinil in complex matrices using an isotope dilution assay (IDA) coupled with
liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-
labeled internal standard, Cyprodinil-13Cs, ensures high accuracy and precision by correcting
for matrix effects and variations in sample preparation and instrument response. The protocol
employs a streamlined QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method
for sample extraction and cleanup, making it suitable for high-throughput analysis of food and
environmental samples. This method provides reliable and reproducible quantification of
cyprodinil for applications in food safety, environmental monitoring, and toxicology studies.

Introduction

Cyprodinil is an anilinopyrimidine fungicide widely used in agriculture to control a variety of
fungal diseases on fruits, vegetables, and cereals. Its widespread use necessitates sensitive
and accurate analytical methods to monitor its residue levels in food products and the
environment to ensure consumer safety and regulatory compliance. Isotope dilution analysis is
a premier analytical technique that utilizes a stable isotope-labeled version of the analyte as an
internal standard. This standard, when added at the beginning of the analytical workflow,
experiences the same physical and chemical processes as the native analyte, thereby
providing a reliable means to correct for losses during sample processing and ionization
suppression or enhancement in the mass spectrometer. Cyprodinil-3Ce is the ideal internal
standard for this purpose, offering identical chromatographic behavior and ionization efficiency
to cyprodinil.
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Experimental Protocol

This protocol is based on the widely accepted QUEChERS sample preparation method
followed by LC-MS/MS analysis.

Materials and Reagents

o Standards:
o Cyprodinil (analytical standard, >98% purity)
o Cyprodinil-13Ce (isotopic purity >99%)

e Solvents and Chemicals:

o

Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

o Formic acid (LC-MS grade)

o Ammonium acetate (LC-MS grade)

o Ultrapure water

o Magnesium sulfate (anhydrous, analytical grade)

o Sodium chloride (analytical grade)

o Primary secondary amine (PSA) sorbent

o Graphitized carbon black (GCB) sorbent (for pigmented matrices)

o C18 sorbent

Standard Solution Preparation

e Primary Stock Solutions (1000 pg/mL):
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o Accurately weigh and dissolve cyprodinil and Cyprodinil-3Ce in methanol to prepare
individual stock solutions.

e Intermediate Standard Solution (10 pg/mL):

o Prepare a working solution of cyprodinil by diluting the primary stock solution with
acetonitrile.

e Internal Standard Spiking Solution (1 pg/mL):
o Dilute the Cyprodinil-*3Ce primary stock solution with acetonitrile.
» Calibration Standards:

o Prepare a series of calibration standards by serial dilution of the intermediate standard
solution with acetonitrile. A typical concentration range is 1, 5, 10, 25, 50, and 100 ng/mL.
Fortify each calibration standard with the internal standard spiking solution to a final
concentration of 20 ng/mL.

Sample Preparation (QUEChERS)

» Homogenization: Homogenize the sample (e.g., fruit, vegetable) to a uniform paste.

o Extraction:

o

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

[¢]

Add 100 pL of the 1 pg/mL Cyprodinil-13Ce internal standard spiking solution.

Add 10 mL of acetonitrile.

[¢]

[e]

Add the QUEChERS extraction salts (e.g., 4 g MgSOs, 1 g NaCl).

o

Securely cap the tube and shake vigorously for 1 minute.

[¢]

Centrifuge at 4000 rpm for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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o Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge
tube containing the d-SPE sorbent (e.g., 150 mg MgSOa4, 50 mg PSA, and for pigmented
samples, 7.5 mg GCB).

o Vortex for 30 seconds.

o Centrifuge at 10,000 rpm for 2 minutes.

e Final Extract:

o Filter the supernatant through a 0.22 pum syringe filter into an autosampler vial for LC-
MS/MS analysis.

LC-MS/MS Analysis

e Liquid Chromatography (LC) Conditions:
o Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 pum)
o Mobile Phase A: 5 mM Ammonium acetate and 0.1% formic acid in water
o Mobile Phase B: 5 mM Ammonium acetate and 0.1% formic acid in methanol

o Gradient: A typical gradient starts at 10% B, increases to 95% B over 8 minutes, holds for
2 minutes, and then returns to initial conditions for re-equilibration.

o Flow Rate: 0.3 mL/min

o Injection Volume: 5 pL

o

Column Temperature: 40 °C

e Mass Spectrometry (MS) Conditions:

o lonization Mode: Electrospray lonization (ESI), Positive

o Monitoring Mode: Multiple Reaction Monitoring (MRM)
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o Source Parameters: Optimize based on the instrument used (e.g., capillary voltage,
source temperature, gas flows).

Data Presentation

The following tables summarize the key quantitative data for the isotope dilution assay of
cyprodinil.

Table 1: LC-MS/MS MRM Transitions and Parameters

Precursor lon Product lon Dwell Time Collision
Analyte
(m/z) (m/z) (ms) Energy (eV)
108.1
Cyprodinil 226.1 - 50 25
(Quantifier)
226.1 133.1 (Qualifiery 50 20
114.1
Cyprodinil-13Cs 232.1 - 50 25
(Quantifier)

Table 2: Method Performance Characteristics

Parameter Value
Linearity Range 1-100 ng/mL
Correlation Coefficient (r2) >0.995

Limit of Detection (LOD) 0.5 pg/kg
Limit of Quantification (LOQ) 1.5 pg/kg
Accuracy (Recovery %) 92 - 108%
Precision (RSD %) <10%

Table 3: Recovery Data in Various Matrices
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Matrix Spiking Level Mean Recovery (%) RSD (%)
(nglkg)

Grapes 5 98.5 4.2

50 101.2 3.1

Apples 5 95.3 6.5

50 97.8 4.8

Tomatoes 5 103.1 5.3

50 105.7 3.9

Experimental Workflow Diagram
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Sample Preparation

1. Sample Homogenization
(e.g., 10g of fruit/vegetable)

l

2. Internal Standard Spiking
(Cyprodinil-13Ce)

:

3. QUEChERS Extraction
(Acetonitrile + Salts)

:

4. Centrifugation

:

5. Dispersive SPE Cleanup
(Supernatant + PSA/MgSOa)

:

6. Centrifugation

:

7. Filtration (0.22 pm)

Ane%ysis

8. LC-MS/MS Analysis
(C18 Column, ESI+, MRM)

Data Processing

9. Quantification
(Ratio of Analyte/IS vs. Calibration Curve)

:

10. Reporting Results

Click to download full resolution via product page

Caption: Isotope Dilution Assay Workflow for Cyprodinil.
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Conclusion

The described isotope dilution LC-MS/MS method provides a highly reliable and sensitive
approach for the quantification of cyprodinil in complex sample matrices. The incorporation of
Cyprodinil-13Cs as an internal standard effectively mitigates matrix-induced signal suppression
or enhancement and compensates for variability in sample preparation, leading to excellent
accuracy and precision. The use of the QUEChERS protocol for sample cleanup ensures a
high-throughput and cost-effective workflow. This method is well-suited for routine monitoring in
food safety and environmental laboratories, as well as for supporting research in toxicology and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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